Cas no 509077-91-2 (Taiwanhomoflavone B)

• Product Name: Taiwanhomoflavone B
• CAS No: 509077-91-2
• MF: C₃₂H₂₄O₁₀
• MW: 568.526969909668
• CID: 837180
• PubChem ID: 124222291
• Update Time: 2025-07-23

Taiwanhomoflavone B Chemical and Physical Properties

Names and Identifiers

• Taiwanhomoflavone B
• 6-{4-[(2S)-5,7-Dihydroxy-6-methyl-4-oxo-3,4-dihydro-2H-chromen-2- yl]phenoxy}-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-4H-chromen-4- one
• [ "" ]
• 6-[4-(5,7-Dihydroxy-6-methyl-4-oxo-2,3-dihydrochromen-2-yl)phenoxy]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one
• 509077-91-2
• 6-[4-(5,7-dihydroxy-6-methyl-4-oxo-2,3-dihydro-1-benzopyran-2-yl)phenoxy]-5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one

• Inchi： 1S/C32H24O10/c1-15-20(34)11-25-28(30(15)37)21(35)12-24(41-25)17-5-9-19(10-6-17)40-32-27(39-2)14-26-29(31(32)38)22(36)13-23(42-26)16-3-7-18(33)8-4-16/h3-11,13-14,24,33-34,37-38H,12H2,1-2H3
• InChI Key： KFJPGGGJZYXVJH-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C)=C(C=2C(CC1C1C=CC(=CC=1)OC1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)OC)=O)O)O

Computed Properties

• Exact Mass: 568.13694696g/mol
• Monoisotopic Mass: 568.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Color/Form: Yellow powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone